Cas no 1174886-97-5 (5-(ethoxycarbonyl)-1-methylpyrazole-4-carboxylic acid)

• Product Name: 5-(ethoxycarbonyl)-1-methylpyrazole-4-carboxylic acid
• CAS No: 1174886-97-5
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 2107445
• PubChem ID: 45923657
• Update Time: 2025-04-21

5-(ethoxycarbonyl)-1-methylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(ethoxycarbonyl)-1-methylpyrazole-4-carboxylic acid
• AKOS005169001
• 2-Methyl-2H-pyrazole-3,4-dicarboxylic acid 3-ethyl ester
• SCHEMBL1458264
• AUBHETFYUXEXGU-UHFFFAOYSA-N
• 1174886-97-5
• 5-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylicacid
• DA-15028
• 5-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H10N2O4/c1-3-14-8(13)6-5(7(11)12)4-9-10(6)2/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： AUBHETFYUXEXGU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(=O)O)C=NN1C)=O

Computed Properties

• Exact Mass: 198.064
• Monoisotopic Mass: 198.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 0.3